(E)-1-(3-Pyrrolidin-1-ylazetidin-1-yl)-3-thiophen-3-ylprop-2-en-1-one

• IUPAC Name: (E)-1-(3-pyrrolidin-1-ylazetidin-1-yl)-3-thiophen-3-ylprop-2-en-1-one
• InChI: InChI=1S/C14H18N2OS/c17-14(4-3-12-5-8-18-11-12)16-9-13(10-16)15-6-1-2-7-15/h3-5,8,11,13H,1-2,6-7,9-10H2/b4-3+
• InChI Key: IASYKRKZMLCBBE-ONEGZZNKSA-N
• Canonical SMILES: C1CCN(C1)C2CN(C2)C(=O)C=CC3=CSC=C3
• Isomeric SMILES: C1CCN(C1)C2CN(C2)C(=O)/C=C/C3=CSC=C3
• Molecular Formula: C14H18N2OS
• Molecular Weight: 262.37 g/mol

Description

(E)-1-(3-Pyrrolidin-1-ylazetidin-1-yl)-3-thiophen-3-ylprop-2-en-1-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and drug discovery.

Scientific Research Applications

• Synthesis of Heterocyclic Compounds

  The synthesis of (E)-1-(pyridin-3-yl)-3-(thiophen-2-yl) prop-2-en-1-one, a compound similar to the one inquired about, has been used as a starting material for the synthesis of novel pyrimidine-2-thiol, pyrazole, and pyran derivatives. These compounds have demonstrated significant anti-inflammatory and antioxidant activities, highlighting their potential in chemotherapeutic applications (Shehab, Abdellattif, & Mouneir, 2018).

• Synthesis of Polysubstituted Pyrrolin-4-ones

  Utilizing compounds similar in structure to (E)-1-(3-Pyrrolidin-1-ylazetidin-1-yl)-3-thiophen-3-ylprop-2-en-1-one, polysubstituted pyrrolin-4-ones have been efficiently synthesized. This process involves gold(I)-catalyzed cyclization/nucleophilic substitution, demonstrating the compound's potential as a precursor in the synthesis of complex organic molecules (Miaskiewicz, Weibel, Pale, & Blanc, 2016).

• Antimicrobial Activities of Derivatives

  The synthesis of (E)-3-(thiophen-2-yl)-1-(4-methylphenyl)-prop-2-en-1-one and its derivatives has shown promising antimicrobial activity against bacterial (e.g., Escherichia coli, Pseudomonas aeruginosa) and fungal species (e.g., Candida albicans, Aspergillus niger, Aspergillus Clavatus). This indicates the compound's potential use in developing novel antimicrobial agents (Patel & Patel, 2017).

• Antimicrobial Activity of Chalcone Derivatives

  Ultrasound- and microwave-assisted synthesis of (E)-1-aryl-3-[2-(pyrrolidin-1-yl)quinolin-3-yl]prop-2-en-1-ones has revealed good antimicrobial activity against bacterial and fungal strains, suggesting the potential of such compounds in antimicrobial treatments (Ashok, Ganesh, Lakshmi, & Ravi, 2014).

• Electrochromic Device Applications

  A mixture of isomers, including compounds structurally related to (E)-1-(3-Pyrrolidin-1-ylazetidin-1-yl)-3-thiophen-3-ylprop-2-en-1-one, has been synthesized and used in electrochromic devices. This highlights the potential use of such compounds in the development of new materials with specific optical properties (Variş, Ak, Tanyeli, Akhmedov, & Toppare, 2006).